Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as TFP, and it is widely used in the synthesis of various drugs and other chemical compounds.
Mechanism of Action
The mechanism of action of Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate involves the inhibition of calcium channels, which results in the relaxation of smooth muscles and the reduction of blood pressure. This mechanism of action is similar to that of other calcium channel blockers, such as amlodipine and nifedipine.
Biochemical and Physiological Effects:
Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate has various biochemical and physiological effects. It has been shown to reduce blood pressure and heart rate, which makes it a potential treatment for hypertension and angina. It also has vasodilatory effects, which can improve blood flow and oxygen delivery to tissues.
Advantages and Limitations for Lab Experiments
Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and it is readily available. It is also stable and can be stored for extended periods without significant degradation. However, it has some limitations, such as its low solubility in water, which can make it challenging to work with in aqueous solutions.
Future Directions
There are several potential future directions for research on Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate. One potential direction is the synthesis of new derivatives of this compound with improved pharmacological properties. Another direction is the investigation of the potential applications of this compound in the treatment of other diseases, such as cancer and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on various physiological systems.
In conclusion, Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate is a chemical compound with significant potential applications in scientific research. Its synthesis method is well-established, and it has several advantages for lab experiments. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate involves the reaction of ethyl acetoacetate with trifluoroacetaldehyde in the presence of ammonium acetate. The reaction results in the formation of the intermediate compound, which is then treated with methyl iodide to obtain the final product.
Scientific Research Applications
Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate has various applications in scientific research. It is widely used in the synthesis of various drugs, such as calcium channel blockers, which are used in the treatment of hypertension and angina. It is also used in the synthesis of other chemical compounds, such as pyridine derivatives, which have potential applications in the pharmaceutical industry.
properties
IUPAC Name |
methyl 6-oxo-1-(2,2,2-trifluoroethyl)pyridine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO3/c1-16-8(15)6-2-3-7(14)13(4-6)5-9(10,11)12/h2-4H,5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSYHFDYIFKBMJP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN(C(=O)C=C1)CC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.